![molecular formula C18H18ClFN6O B2511565 2-(2-chloro-6-fluorophenyl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide CAS No. 2034353-01-8](/img/structure/B2511565.png)
2-(2-chloro-6-fluorophenyl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
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Description
2-(2-chloro-6-fluorophenyl)-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H18ClFN6O and its molecular weight is 388.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and biological assessment of compounds containing the 1,2,4-triazole structure, like the one in the query, have been explored due to their varied biological properties. A method for synthesizing novel acetamides and assessing their biological potential has been developed, indicating the compound's relevance in creating functionalized derivatives with potential biological applications (Karpina et al., 2019).
- In another study, the synthesis, structure analysis, and energy frameworks of a compound similar to the query structure, 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, were elaborated. This underlines the pharmaceutical significance of such heterocyclic compounds and contributes to the understanding of their molecular structure and potential applications (Sallam et al., 2021).
Biological and Pharmaceutical Applications
- The modification of compounds structurally similar to the query, such as N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, has been studied for their anticancer effects and toxicity. This highlights the compound's relevance in the development of potent PI3K inhibitors and effective anticancer agents with reduced toxicity (Wang et al., 2015).
- A series of triazolo-pyridazine-6-yl-substituted piperazines, structurally related to the compound , was synthesized and evaluated for their anti-diabetic properties, indicating the compound's potential in medical applications, particularly in diabetes management (Bindu et al., 2019).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClFN6O/c19-13-4-3-5-14(20)12(13)10-18(27)21-11-17-23-22-15-6-7-16(24-26(15)17)25-8-1-2-9-25/h3-7H,1-2,8-11H2,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHZMGMVLTMXCGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)CC4=C(C=CC=C4Cl)F)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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